[(1R,2S,4R)-4-Amino-2-[(triisopropylsilyl)oxy]cyclopentyl]methanol

• IUPAC Name: [(1R,2S,4R)-4-amino-2-tri(propan-2-yl)silyloxycyclopentyl]methanol
• InChI: InChI=1S/C15H33NO2Si/c1-10(2)19(11(3)4,12(5)6)18-15-8-14(16)7-13(15)9-17/h10-15,17H,7-9,16H2,1-6H3/t13-,14-,15+/m1/s1
• InChI Key: MQIWFISVYAZMKS-KFWWJZLASA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OC1CC(CC1CO)N
• Isomeric SMILES: CC(C)[Si](C(C)C)(C(C)C)O[C@H]1C[C@@H](C[C@@H]1CO)N
• Molecular Formula: C15H33NO2Si
• Molecular Weight: 287.51 g/mol

Description

[(1R,2S,4R)-4-Amino-2-[(triisopropylsilyl)oxy]cyclopentyl]methanol is a useful research compound. Its molecular formula is C15H33NO2Si and its molecular weight is 287.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

• This compound is utilized in the stereoselective synthesis of various stereoisomers and ligands, as seen in studies that focus on the synthesis of methyl 1-amino-3-(4-bromophenyl)cyclopentanecarboxylate, a useful intermediate for S1P1 receptor agonists (G. Wallace et al., 2009).
• It's also involved in the synthesis of cyclic hexapeptides containing hydroxyproline and aminopicolinic acid subunits, influencing solubility, conformation, and receptor properties (S. Kubik & R. Goddard, 2002).

Catalyst and Ligand Development

• The compound plays a role in the development of catalysts, such as in the Huisgen 1,3-dipolar cycloaddition process (Salih Ozcubukcu et al., 2009).
• It is used in the synthesis of chiral ligands for catalytic addition reactions, highlighting its versatility in stereoselective chemical processes (C. Alvarez-Ibarra et al., 2010).

Photochemical and Photophysical Studies

• The compound is involved in photochemical and photophysical studies, as illustrated by research on the ring-photoisomerization pathways in the 1,2,4-oxadiazole series (S. Buscemi et al., 2002).

Synthesis of Nucleosides and Cyclopropane Derivatives

• It is significant in the synthesis of protected forms of various sugars and nucleosides, offering potential applications in the development of new drug molecules (Frederic R. Carrel & P. Vogel, 2000).
• The compound is also key in the synthesis of cyclopropane amino acids and their derivatives, which are important in medicinal chemistry (S. Cristoni et al., 2000).

Analytical Applications

• It finds applications in analytical chemistry, such as in the analysis of methanol in the presence of ethanol using hybrid capillary electrophoresis devices (M. Santos et al., 2017).